2,2-Dimethyl-3-phenoxypropan-1-ol
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Description
2,2-Dimethyl-3-phenoxypropan-1-ol is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.247. The purity is usually 95%.
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Scientific Research Applications
Stereoelectronic Effects in Side-Chain Fragmentation
A study explored the kinetic and product aspects of the reaction involving 2,2-dimethyl-5-methoxyindan-1-ol radical cation in acidic solutions. The research highlighted that the rate of deprotonation increases when the C–H bond aligns closer to the π-system, indicating that the overlap between the scissile bond and the π-system is crucial for bond cleavage. This provides insights into the stereoelectronic effects on side-chain fragmentation of alkylaromatic radical cations (Bellanova et al., 2002).
Synthesis of Diastereomers
Research was conducted on synthesizing both diastereomers of (±)-3-amino-2,2-dimethyl-1,3-diphenylpropan-1-ol, starting from a common intermediate. The study utilized a straightforward protocol involving diastereoselective reduction, achieving good yield and selectivity, thereby offering a stereocontrolled route for synthesizing these compounds (Patil et al., 2010).
Synthesis with Heterocyclic Substituents
A paper presented the synthesis of new 3-phenoxypropan-2-ols with various heterocyclic substituents. This included the condensation of 1,2-epoxy-3-phenoxypropane with different amines and thiols, expanding the scope of compounds and their potential applications in various fields of chemistry (Mesropyan et al., 2005).
Properties
IUPAC Name |
2,2-dimethyl-3-phenoxypropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O2/c1-11(2,8-12)9-13-10-6-4-3-5-7-10/h3-7,12H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPJWLTAUNUZLOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)COC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.